![molecular formula C11H24ClNO2 B4675819 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride](/img/structure/B4675819.png)
2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride
Overview
Description
2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride (CHEE) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CHEE is a hydrochloride salt of the chemical compound 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol, which is commonly referred to as CHEE base. CHEE hydrochloride is a white crystalline powder that is soluble in water and has a molecular formula of C12H24ClNO2.
Mechanism of Action
The exact mechanism of action of 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride is not fully understood, but it is believed to work by inhibiting the activity of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. By inhibiting acetylcholinesterase, 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride increases the concentration of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects
2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride has been shown to have a number of biochemical and physiological effects, including reducing oxidative stress, improving mitochondrial function, and reducing inflammation. Additionally, 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride has been shown to improve insulin sensitivity, making it a potential therapeutic agent for the treatment of type 2 diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride in lab experiments is its relatively low toxicity, making it a safer alternative to other chemical compounds. Additionally, 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride in lab experiments is its limited solubility in organic solvents, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride, including:
1. Investigating the potential therapeutic applications of 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride in the treatment of neurodegenerative diseases such as Alzheimer's disease.
2. Studying the effects of 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride on other physiological systems, such as the immune system and the gastrointestinal system.
3. Developing new synthesis methods for 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride that improve its solubility and purity.
4. Investigating the potential use of 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride as a biomarker for cardiovascular disease.
5. Exploring the potential use of 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride as a therapeutic agent for the treatment of type 2 diabetes.
In conclusion, 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. While the exact mechanism of action of 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride is not fully understood, research has shown that it can improve cardiovascular function, have neuroprotective effects, and improve insulin sensitivity. There are several potential future directions for research on 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride, including investigating its potential therapeutic applications in the treatment of neurodegenerative diseases and exploring its use as a biomarker for cardiovascular disease.
Scientific Research Applications
2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride has been widely studied for its potential therapeutic applications, particularly in the treatment of cardiovascular diseases. Research has shown that 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride can improve cardiovascular function by reducing blood pressure, increasing cardiac output, and improving blood flow. Additionally, 2-{2-[(cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride has been shown to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's disease.
properties
IUPAC Name |
2-[2-(cyclohexylmethylamino)ethoxy]ethanol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23NO2.ClH/c13-7-9-14-8-6-12-10-11-4-2-1-3-5-11;/h11-13H,1-10H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDPGXUQARUPASH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CNCCOCCO.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.77 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{2-[(Cyclohexylmethyl)amino]ethoxy}ethanol hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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